Cas no 2359189-70-9 (tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate
• CAS No: 2359189-70-9
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6437058
• PubChem ID: 165652529
• Update Time: 2025-10-28

tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate
• EN300-1881143
• tert-butyl N-[3-amino-2-(1H-pyrazol-5-yl)propyl]carbamate
• 2359189-70-9

• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)13-7-8(6-12)9-4-5-14-15-9/h4-5,8H,6-7,12H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： PSJXOVJXDDWKGO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=CC=NN1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2359189-70-9 and Product Name: Tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate

The compound with the CAS number 2359189-70-9 and the product name Tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure incorporates a tert-butyl carbamate moiety, which is known for its stability and versatility in drug design, alongside an amino group and a 1H-pyrazole ring system. These features collectively contribute to the compound's pharmacological properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 1H-pyrazole scaffold, in particular, has emerged as a key pharmacophore in medicinal chemistry due to its ability to interact with numerous biological targets. The presence of this motif in Tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate suggests that it may exhibit significant binding affinity to enzymes and receptors involved in critical metabolic and signaling processes. This has prompted researchers to explore its potential as a lead compound for drug discovery.

The tert-butyl carbamate group in the compound's structure is another crucial feature that enhances its pharmacological profile. This moiety not only provides stability against hydrolysis but also serves as a handle for further chemical modifications. Such modifications can be tailored to optimize the compound's solubility, bioavailability, and target specificity. The combination of these structural elements makes Tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate a versatile scaffold for the development of novel therapeutics.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, compounds containing the 1H-pyrazole core have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The amino group present in this compound further expands its potential applications by allowing for interactions with nucleophilic sites on biological targets. This dual functionality makes it an attractive candidate for designing molecules that can selectively inhibit specific enzymatic pathways.

The synthesis of Tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the pyrazole ring into the molecular framework necessitates careful consideration of reaction pathways to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and enhance efficiency.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. These studies have revealed that the tert-butyl carbamate group and the 1H-pyrazole scaffold are critical for establishing favorable interactions with receptor sites. Additionally, the presence of the amino group allows for hydrogen bonding, which further enhances binding affinity. These insights have guided the optimization of lead compounds towards higher potency and selectivity.

In clinical research, preliminary studies have demonstrated the promising activity of derivatives similar to Tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate in preclinical models. These studies have shown that such compounds can modulate key signaling pathways associated with diseases like cancer and inflammation. While further research is needed to fully elucidate their therapeutic potential, these findings underscore the importance of continued investigation into this class of molecules.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to final clinical approval. The compound under discussion represents an early stage in this process but holds significant promise due to its unique structural features and demonstrated biological activity. As research progresses, additional modifications may be made to enhance its pharmacological properties further. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate this promising lead into a viable therapeutic agent.

The impact of such discoveries extends beyond individual treatments; they contribute to our fundamental understanding of disease mechanisms and provide new tools for therapeutic intervention. The case of Tert-butyl N-3-amino-2-(1H-pyrazol-5-yl)propylcarbamate exemplifies how innovative chemical design can lead to breakthroughs in medicine. By leveraging cutting-edge synthetic methods and computational techniques, researchers continue to push the boundaries of what is possible in drug discovery.

Looking ahead, the future prospects for this compound are bright, especially as advancements in technology enable more efficient and targeted drug development strategies. The integration of artificial intelligence (AI) into medicinal chemistry has accelerated the identification of novel lead compounds like Tert-butyl N-3-amino-2-(1H-pyrazol-5-y l)prop ylcarbamate, making it possible to explore complex molecular structures and their interactions with greater precision than ever before.

In conclusion,Tert-butyl N -3 -amino -2 -( 1 H -py raz ol -5 - yl ) prop ylcarbamate, characterized by its CAS number 2359189 -70 -9 , represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications . Its unique structural features , including th e presence o f th e tert -but yl carb am ate mo iety , am ine gr ou p , an d 1 H -py ra z ole r ing s y stem , make it an attr active cand idat e f or furthe r inv estigatio n . As resea rch co ntinu es t o de velop n e w str uctu res an d optimi ze pharma col ogical p roperties , th is com pound holds grea t prom ise f or beco ming a n e w th erapeut ic agen t .